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Compound of Interest

Compound Name: 3-Maleimidobenzoic acid

Cat. No.: B556600

An In-depth Technical Guide to 3-Maleimidobenzoic Acid: Structure, Properties, and
Applications

Introduction

3-Maleimidobenzoic acid is a heterobifunctional crosslinking reagent that has become an
indispensable tool in the fields of biochemistry, drug development, and diagnostics.[1] Its
unique structure, featuring two distinct reactive moieties, allows for the precise and stable
covalent linkage of biomolecules, such as proteins and antibodies.[1] This capability is
fundamental to the construction of complex bioconjugates, including antibody-drug conjugates
(ADCs), and the development of sensitive diagnostic assays.[2][3] This guide provides a
comprehensive overview of the structure, properties, and core applications of 3-
Maleimidobenzoic acid for researchers, scientists, and professionals in drug development.

Core Structure and Physicochemical Properties

3-Maleimidobenzoic acid, with the chemical formula C11H7NOa4, possesses a distinctive
architecture comprising a maleimide group and a benzoic acid group.[1] This dual functionality
is the key to its versatility as a crosslinker. The maleimide group demonstrates high reactivity
towards sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins, while the
carboxylic acid group serves as an attachment point for a wide range of molecules.[4]

A summary of its key physicochemical properties is presented below.
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Table 1: Physicochemical Properties of 3-Maleimidobenzoic Acid

Property Value Reference

3-(2,5-Dioxo-2,5-dihydro-1H-
Synonyms pyrrol-1-yl)benzoic acid, N-(3- [1]

Benzoic acid)maleimide

CAS Number 17057-07-7 [1]
Molecular Formula C11H7NOa4 [1]
Molecular Weight 217.18 g/mol [1]
Appearance Light yellow powder [1]
Purity > 95% (NMR) [1]
MDL Number MFCDO00022572 [1]

Below is a diagram illustrating the chemical structure of 3-Maleimidobenzoic acid.
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Maleimide Group Sulfhydryl (Thiol) Group
(on 3-Maleimidobenzoic acid) (e.g., on a protein's cysteine residue)
+ Thiol
(Michael Addition)
pH6.5-7.5

Stable Thioether Bond
(Thiosuccinimide Adduct)
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Start: Prepare Protein A
(with primary amines)

Activate 3-Maleimidobenzoic Acid
(with EDC/NHS)

i

(React Activated Crosslinker with Protein A)

(forms Amide Bond)

Purify Maleimide-Activated Protein A Prepare Protein B
(e.g., Dialysis) (with free sulfhydryl group)

N 7

(React Maleimide-Activated Protein A with Protein B)

(forms Thioether Bond)

Quench Reaction
(add excess thiol)

Purify Final Conjugate
(e.g., Chromatography)

End: Purified A-B Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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